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Compound of Interest

1-(3-Chloropropyl)-4-
Compound Name:

methylpiperazine dihydrochloride

Cat. No.: B133448

An In-depth Technical Guide to the Molecular Weight of 1-(3-Chloropropyl)-4-
methylpiperazine dihydrochloride

This technical guide provides a comprehensive overview of the molecular weight of 1-(3-
Chloropropyl)-4-methylpiperazine dihydrochloride, a compound relevant to researchers,
scientists, and professionals in drug development. This document details its chemical
composition, the calculation of its molecular weight, and relevant experimental context.

Molecular Composition and Properties

1-(3-Chloropropyl)-4-methylpiperazine dihydrochloride (CAS No: 2031-23-4) is the
dihydrochloride salt of the parent compound 1-(3-Chloropropyl)-4-methylpiperazine.[1][2] The
addition of two hydrochloride (HCI) moieties enhances the compound's solubility, a valuable
property in pharmaceutical formulations.[3] The chemical and physical properties are
summarized in the table below.
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Chemical Name

1-(3-Chloropropyl)-4-methylpiperazine
dihydrochloride

Synonyms

1-Methyl-4-(3-chloropropyl)piperazine
dihydrochloride, 3-(4-methyl-1-piperazinyl)propyl
chloride dihydrochloride

Molecular Formula

CsH19CI3N2

Molecular Weight

249.61 g/mol

Parent Compound

1-(3-Chloropropyl)-4-methylpiperazine

Parent Formula CsH17CIN2

Parent Molecular Weight 176.69 g/mol

Appearance White solid

Melting Point 255-257 °C (decomposes)

Data sourced from multiple chemical databases.[1][2][4][5][6][71[8][9][10]

Calculation of Molecular Weight

The molecular weight of a compound is the sum of the atomic weights of its constituent atoms.

The molecular formula for 1-(3-Chloropropyl)-4-methylpiperazine dihydrochloride is

CsH1oCIsN2.[1][4][5][6][7]

The calculation is based on the atomic weights of each element:

Carbon (C): ~12.011 u
Hydrogen (H): ~1.008 u
Chlorine (CI): ~35.453 u

Nitrogen (N): ~14.007 u
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The molecular weight is calculated as follows:
(8 x 12.011) + (19 x 1.008) + (3 x 35.453) + (2 x 14.007) = 249.61 g/mol

Alternatively, the molecular weight can be understood by considering its constituent parts: the
parent molecule and the two hydrochloride molecules.

e 1-(3-Chloropropyl)-4-methylpiperazine (CsH17CIN2): 176.69 g/mol [2][9]

« Two molecules of Hydrochloric Acid (2 x HCI): 2 x (1.008 + 35.453) = 72.92 g/mol [11][12]
[13]

The sum of these components approximates the final molecular weight.

Logical Formation of the Dihydrochloride Salt

The following diagram illustrates the relationship between the parent compound and
hydrochloric acid to form the dihydrochloride salt.

Reactants

Hydrochloric Acid (x2)
(HCI) Product

MW: ~36.46 each

< 1-(3-Chloropropyl)-4-methylpiperazine
dihydrochloride
(CsH19CI3N2)
~N MW: 249.61
1-(3-Chloropropyl)-4-methylpiperazine
(CsH17CIN2)
MW: 176.69

Click to download full resolution via product page

Caption: Formation of the dihydrochloride salt from its parent compound and HCI.
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Experimental Protocol: Molecular Weight
Determination by Mass Spectrometry

While the theoretical molecular weight is calculated from the atomic masses, it is
experimentally verified using techniques such as mass spectrometry.

Objective: To determine the mass-to-charge ratio (m/z) of the protonated molecule [M+H]* to
confirm the molecular weight of the parent compound, 1-(3-Chloropropyl)-4-methylpiperazine.

Methodology: Electrospray lonization Mass Spectrometry (ESI-MS)
e Sample Preparation:

o A dilute solution of 1-(3-Chloropropyl)-4-methylpiperazine is prepared in a suitable volatile
solvent (e.g., methanol or acetonitrile) with 0.1% formic acid to facilitate protonation. The
dihydrochloride salt can also be analyzed, though the parent compound is what is typically
observed.

e |nstrumentation:

o A mass spectrometer equipped with an electrospray ionization (ESI) source is used. The
ESI source is suitable for analyzing polar molecules like piperazine derivatives.

¢ Infusion and lonization:

o The sample solution is introduced into the ESI source via a syringe pump at a constant
flow rate.

o A high voltage is applied to the capillary tip, creating a fine spray of charged droplets.

o As the solvent evaporates from the droplets, the analyte molecules become charged,
primarily forming protonated molecules [M+H]*.

e Mass Analysis:

o The generated ions are guided into the mass analyzer (e.g., a quadrupole or time-of-flight
analyzer).
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o The analyzer separates the ions based on their mass-to-charge ratio (m/z).

o Detection and Data Analysis:
o A detector records the abundance of ions at each m/z value.

o The resulting mass spectrum will show a peak corresponding to the protonated parent
molecule. For 1-(3-Chloropropyl)-4-methylpiperazine (MW = 176.69), a prominent peak
would be expected at an m/z of approximately 177.11 ([CsH17CIN2 + H]*).

o The presence of chlorine's isotopes (3°Cl and 3’Cl in a ~3:1 ratio) will result in a
characteristic isotopic pattern for chlorine-containing fragments, further confirming the
compound's identity.

The following diagram outlines the experimental workflow for this process.

ESI-MS Workflow Expected Output

1. Sample Preparation 2. Infusion & lonization 3. Mass Analysis 4. Detection 5. Data Analysis Ly Peak at m/z ~177.11
(Compound in Solvent) (ESI Source) (m/z Separation) . (Mass Spectrum) for [M+H]*

A4
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Caption: Workflow for molecular weight verification using ESI-Mass Spectrometry.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

References

e 1. 1-(3-Chloropropyl)-4-methylpiperazine dihydrochloride | CBH19CI3N2 | CID 3014068 -
PubChem [pubchem.ncbi.nim.nih.gov]

© 2025 BenchChem. All rights reserved. 5/7 Tech Support


https://www.benchchem.com/product/b133448?utm_src=pdf-body-img
https://www.benchchem.com/product/b133448?utm_src=pdf-custom-synthesis
https://pubchem.ncbi.nlm.nih.gov/compound/3014068
https://pubchem.ncbi.nlm.nih.gov/compound/3014068
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b133448?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“GH Foundational & Exploratory

Check Availability & Pricing

2. 1-(3-Chloropropyl)-4-methylpiperazine | C8H17CIN2 | CID 66906 - PubChem
[pubchem.ncbi.nlm.nih.gov]

3. Hydrochloride salt | C42H60N206 | CID 76702351 - PubChem
[pubchem.ncbi.nlm.nih.gov]

4. 1-(3-chloropropyl)-4-methylpiperazine dihydrochloride AldrichCPR | Sigma-Aldrich
[sigmaaldrich.com]

5. chemimpex.com [chemimpex.com]

6. 2031-23-4 CAS MSDS (1-(3-Chloropropyl)-4-methylpiperazine dihydrochloride) Melting
Point Boiling Point Density CAS Chemical Properties [chemicalbook.com]

7. 1-(3-Chloropropyl)-4-methylpiperazine dihydrochloride | 2031-23-4 [chemicalbook.com]

8. 1-(3-Chloropropyl)-4-methylpiperazine dihydrochloride - Career Henan Chemical Co.
[coreychem.com]

9. veeprho.com [veeprho.com]

10. veeprho.com [veeprho.com]

11. quora.com [quora.com]

12. webgc.org [webqc.org]

13. m.youtube.com [m.youtube.com]

To cite this document: BenchChem. [1-(3-Chloropropyl)-4-methylpiperazine dihydrochloride
molecular weight]. BenchChem, [2026]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b133448#1-3-chloropropyl-4-methylpiperazine-
dihydrochloride-molecular-weight]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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